5-bromo-N-[3-(trifluoromethyl)phenyl]thiophene-2-sulfonamide 5-bromo-N-[3-(trifluoromethyl)phenyl]thiophene-2-sulfonamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0718287
InChI: InChI=1S/C11H7BrF3NO2S2/c12-9-4-5-10(19-9)20(17,18)16-8-3-1-2-7(6-8)11(13,14)15/h1-6,16H
SMILES: C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(S2)Br)C(F)(F)F
Molecular Formula: C11H7BrF3NO2S2
Molecular Weight: 386.2 g/mol

5-bromo-N-[3-(trifluoromethyl)phenyl]thiophene-2-sulfonamide

CAS No.:

Cat. No.: VC0718287

Molecular Formula: C11H7BrF3NO2S2

Molecular Weight: 386.2 g/mol

* For research use only. Not for human or veterinary use.

5-bromo-N-[3-(trifluoromethyl)phenyl]thiophene-2-sulfonamide -

Specification

Molecular Formula C11H7BrF3NO2S2
Molecular Weight 386.2 g/mol
IUPAC Name 5-bromo-N-[3-(trifluoromethyl)phenyl]thiophene-2-sulfonamide
Standard InChI InChI=1S/C11H7BrF3NO2S2/c12-9-4-5-10(19-9)20(17,18)16-8-3-1-2-7(6-8)11(13,14)15/h1-6,16H
Standard InChI Key KQGZLXOIKBVFJQ-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(S2)Br)C(F)(F)F
Canonical SMILES C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(S2)Br)C(F)(F)F

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